6-Amino-5-cyclopropoxynicotinonitrile

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 6-amino-5-cyclopropyloxypyridine-3-carbonitrile
• InChI: InChI=1S/C9H9N3O/c10-4-6-3-8(9(11)12-5-6)13-7-1-2-7/h3,5,7H,1-2H2,(H2,11,12)
• InChI Key: SYYGHQGUTVEUEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C#N)N

Description

6-Amino-5-cyclopropoxynicotinonitrile is a nicotinonitrile derivative featuring a pyridine backbone substituted with an amino group at position 6, a cyclopropoxy group at position 5, and a nitrile moiety at position 3. Nicotinonitriles are recognized for their versatility in medicinal chemistry, serving as precursors for bioactive molecules, kinase inhibitors, and antibacterial agents . The cyclopropoxy group introduces steric and electronic effects that may enhance metabolic stability and modulate interactions with biological targets compared to other substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-5-cyclopropoxynicotinonitrile typically involves the reaction of 5-cyclopropoxy-2-chloronicotinonitrile with ammonia or an amine source under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained between 50-100°C to ensure optimal yield .

Industrial Production Methods

In an industrial setting, the production of 6-Amino-5-cyclopropoxynicotinonitrile can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and enhances safety during the production process .

Chemical Reactions Analysis

Types of Reactions

6-Amino-5-cyclopropoxynicotinonitrile undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted nicotinonitrile derivatives.

Scientific Research Applications

6-Amino-5-cyclopropoxynicotinonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 6-Amino-5-cyclopropoxynicotinonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activities by binding to the active site or allosteric sites, thereby modulating metabolic pathways. In the context of its anticancer properties, it may induce apoptosis in cancer cells by interfering with DNA synthesis and repair mechanisms .

Comparison with Similar Compounds

Comparison with Similar Nicotinonitrile Derivatives

Nicotinonitrile derivatives vary significantly in their chemical and pharmacological profiles depending on substituents at position 5. Below is a detailed comparison of 6-Amino-5-cyclopropoxynicotinonitrile with structurally related compounds.

Table 1: Key Properties of 5-Substituted Nicotinonitrile Derivatives

Substituent (Position 5)	Example Compound	Molecular Weight (g/mol)	Key Properties	Applications	References
Cyclopropoxy	6-Amino-5-cyclopropoxynicotinonitrile	189.19*	Moderate lipophilicity; potential metabolic stability due to ether linkage	Kinase inhibitors, antiviral agents
Nitro	6-Amino-5-nitropicolinonitrile	180.15	Light-sensitive; reactive nitro group for reduction or substitution	Intermediate in heterocyclic synthesis
Bromo	6-Amino-5-bromonicotinonitrile	213.03	Halogen substituent enables cross-coupling (e.g., Suzuki reactions)	Pharmaceutical building block
Sulfonyl	6-Amino-5-(4-chlorophenylsulfonyl)	337.78	High polarity; stable under acidic conditions; strong hydrogen-bond acceptor	Enzyme inhibitors, dye synthesis

*Calculated molecular weight based on formula C₈H₈N₄O.

Key Findings

Electronic Effects: The cyclopropoxy group (electron-donating via oxygen) may stabilize the pyridine ring and enhance interactions with hydrophobic enzyme pockets, contrasting with electron-withdrawing groups like nitro (-NO₂) or bromo (-Br) . Nitro-substituted derivatives are prone to reduction to amines, enabling downstream functionalization but requiring careful handling due to photolability .

Reactivity: Bromo-substituted analogs (e.g., 6-Amino-5-bromonicotinonitrile) are pivotal in cross-coupling reactions to generate biaryl structures, a key step in drug discovery . Sulfonyl groups (e.g., 6-Amino-5-(4-chlorophenylsulfonyl)nicotinonitrile) improve aqueous solubility and target binding through polar interactions .

Biological Activity: Nicotinonitriles with sulfonyl substituents demonstrate potent inhibitory activity against tyrosine kinases and bacterial enzymes . Cyclopropoxy derivatives are hypothesized to exhibit prolonged half-lives in vivo due to resistance to oxidative metabolism, a property under investigation in preclinical studies .

Safety and Stability :

• Nitro-substituted compounds require storage in dark, cool environments to prevent decomposition, whereas bromo and sulfonyl analogs are more stable under standard conditions .

Research Trends and Gaps

Recent studies highlight nicotinonitriles as privileged scaffolds in drug design, with substituent optimization driving activity and selectivity . Future research should prioritize:

• Synthetic optimization of cyclopropoxy-substituted derivatives.
• Pharmacokinetic profiling to validate metabolic stability claims.
• Targeted biological assays to explore kinase inhibition or antimicrobial activity.